Cas no 84026-26-6 (4'-Dihydroabscisic acid)

• Product Name: 4'-Dihydroabscisic acid
• CAS No: 84026-26-6
• MF: C₁₅H₂₂O₄
• MW: 266.332785129547
• CID: 6644185
• PubChem ID: 13629011
• Update Time: 2024-03-02

4'-Dihydroabscisic acid Chemical and Physical Properties

Names and Identifiers

• (2E,4E)-5-(1,4-DIHYDROXY-2,6,6-TRIMETHYLCYCLOHEX-2-EN-1-YL)-3-METHYLPENTA-2,4-DIENOIC ACID
• SCHEMBL22332025
• 4'-Dihydroabscisic acid
• CHEBI:136934
• 2-trans-4'-dihydroabscisic acid
• 84026-26-6

• Inchi： 1S/C15H22O4/c1-10(7-13(17)18)5-6-15(19)11(2)8-12(16)9-14(15,3)4/h5-8,12,16,19H,9H2,1-4H3,(H,17,18)/b6-5+,10-7+
• InChI Key： MWGXQVSTMXPXIW-WEYXYWBQSA-N
• SMILES： OC1(/C=C/C(=C/C(=O)O)/C)C(C)=CC(CC1(C)C)O

Computed Properties

• Exact Mass: 266.15180918g/mol
• Monoisotopic Mass: 266.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Abscisic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Abscisic acids and derivatives